Cas no 2680744-07-2 (1-(2,2,2-trifluoroacetyl)-1-azaspiro5.5undecane-3-carboxylic acid)

• Product Name: 1-(2,2,2-trifluoroacetyl)-1-azaspiro5.5undecane-3-carboxylic acid
• CAS No: 2680744-07-2
• MF: C₁₃H₁₈F₃NO₃
• MW: 293.282134532928
• CID: 5633635
• PubChem ID: 165924915
• Update Time: 2025-07-21

1-(2,2,2-trifluoroacetyl)-1-azaspiro5.5undecane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680744-07-2
• EN300-28288882
• 1-(2,2,2-trifluoroacetyl)-1-azaspiro[5.5]undecane-3-carboxylic acid
• 1-(2,2,2-trifluoroacetyl)-1-azaspiro5.5undecane-3-carboxylic acid

• Inchi： 1S/C13H18F3NO3/c14-13(15,16)11(20)17-8-9(10(18)19)4-7-12(17)5-2-1-3-6-12/h9H,1-8H2,(H,18,19)
• InChI Key： TXTHODBNCPGWIF-UHFFFAOYSA-N
• SMILES： FC(C(N1CC(C(=O)O)CCC21CCCCC2)=O)(F)F

Computed Properties

• Exact Mass: 293.12387792g/mol
• Monoisotopic Mass: 293.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-(2,2,2-trifluoroacetyl)-1-azaspiro5.5undecane-3-carboxylic acid

Introduction to 1-(2,2,2-trifluoroacetyl)-1-azaspiro5.5undecane-3-carboxylic acid (CAS No. 2680744-07-2)

1-(2,2,2-trifluoroacetyl)-1-azaspiro5.5undecane-3-carboxylic acid, identified by its CAS number 2680744-07-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic structure, featuring a tri-fluoroacetyl group and an azaspiro framework, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules. The compound's molecular architecture, characterized by its spiro linkage between a five-membered and a five-membered nitrogen-containing heterocycle, contributes to its distinct reactivity and potential applications in drug development.

The trifluoroacetyl moiety is particularly noteworthy due to its electron-withdrawing nature, which can significantly influence the reactivity of adjacent functional groups. This feature has been exploited in various synthetic transformations, where the trifluoroacetyl group serves as a versatile handle for further derivatization. In particular, the ability to introduce this group into complex molecular frameworks has enabled the creation of novel pharmacophores with enhanced metabolic stability and improved binding affinity to biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of spirocyclic compounds in drug design. Spiro compounds often exhibit favorable pharmacokinetic properties, including reduced susceptibility to metabolic degradation and improved oral bioavailability. The azaspiro5.5undecane core of 1-(2,2,2-trifluoroacetyl)-1-azaspiro5.5undecane-3-carboxylic acid aligns with this trend, offering a promising scaffold for developing next-generation therapeutic agents.

In the context of current research, this compound has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating derivatives with potential antiviral and anti-inflammatory activities. The spirocyclic structure imparts rigidity to the molecule, which can be advantageous in optimizing interactions with biological macromolecules such as enzymes and receptors.

The fluorine atoms incorporated into the trifluoroacetyl group play a crucial role in modulating the electronic properties of the molecule. Fluorine's high electronegativity leads to significant dipole moments and resonance effects, which can enhance binding affinity and selectivity. This has been particularly relevant in the development of kinase inhibitors, where fluorinated analogs often exhibit improved potency and reduced off-target effects.

Moreover, the carboxylic acid functionality at the 3-position provides an additional site for chemical modification. This group can be readily transformed into esters, amides, or other derivatives, expanding the synthetic possibilities for constructing more complex drug candidates. Such versatility has made 1-(2,2,2-trifluoroacetyl)-1-azaspiro5.5undecane-3-carboxylic acid a valuable building block in medicinal chemistry.

From a synthetic perspective, the preparation of this compound involves multi-step organic transformations that highlight modern methodologies in fluorine chemistry and spirocyclic synthesis. Recent reports have described efficient routes to introduce fluorinated acyl groups using palladium-catalyzed cross-coupling reactions or direct fluorination techniques. These advances have not only streamlined the synthesis of 1-(2,2,2-trifluoroacetyl)-1-azaspiro5.5undecane-3-carboxylic acid but also provided insights into scalable production methods for related scaffolds.

The compound's potential applications extend beyond traditional small-molecule drug discovery. Its unique structural features make it an attractive candidate for exploring novel therapeutic modalities such as peptidomimetics and nucleotide analogs. By leveraging its spirocyclic core and fluorinated acyl group, researchers are designing molecules that mimic natural biomolecules while offering superior pharmacological profiles.

In conclusion,1-(2,2,2-trifluoroacetyl)-1-azaspiro5.5undecane-3-carboxylic acid (CAS No. 2680744-07-2) represents a fascinating example of how structural complexity can be harnessed to develop innovative therapeutic agents. Its combination of a rigid spiro framework with functional handles like the trifluoroacetyl and carboxylic acid groups positions it as a cornerstone intermediate in modern drug design. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of pharmaceutical innovation for years to come.